Cas no 869069-92-1 (2-fluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide)

• Product Name: 2-fluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
• CAS No: 869069-92-1
• MF: C₁₉H₁₉FN₂O₃S₂
• MW: 406.494165658951
• CID: 6528200
• Update Time: 2025-08-05

2-fluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
• 2-fluoro-N-[2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]benzenesulfonamide

• Inchi： 1S/C19H19FN2O3S2/c1-13-17(26-19(22-13)14-7-9-15(25-2)10-8-14)11-12-21-27(23,24)18-6-4-3-5-16(18)20/h3-10,21H,11-12H2,1-2H3
• InChI Key： QSOZXAHHRHQLPK-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=C(OC)C=C3)=NC=2C)(=O)=O)=CC=CC=C1F

Additional information on 2-fluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

Introduction to 2-fluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS No. 869069-92-1)

2-fluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 869069-92-1, represents a convergence of advanced synthetic methodologies and biological activity, making it a promising candidate for further research and development in medicinal chemistry.

The molecular structure of this compound features a benzene ring sulfonated at the 1-position, substituted with a fluorine atom, and further modified with an N-terminal amide group. The amide moiety is linked to a complex side chain that incorporates a 1,3-thiazole ring, which is further substituted with an ethyl group terminated by a phenyl ring. The presence of the 4-methoxyphenyl moiety in the side chain adds another layer of functional diversity, enhancing the compound's potential for interactions with biological targets.

One of the most compelling aspects of 2-fluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide is its potential as a pharmacophore in drug discovery. The combination of the sulfonamide group, the fluorine atom, and the heterocyclic systems (such as the 1,3-thiazole) suggests that this compound may exhibit a range of biological activities. Specifically, the sulfonamide group is known to be a versatile pharmacophore that can interact with various biological targets, including enzymes and receptors.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic stability and binding affinity. The fluorine atom in 2-fluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide could play a crucial role in enhancing the compound's pharmacokinetic properties, making it more suitable for therapeutic applications. Additionally, the methoxy group on the phenyl ring may contribute to solubility and bioavailability, further improving its potential as a drug candidate.

The 1,3-thiazole ring is another key structural feature that warrants attention. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this heterocycle in 2-fluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide suggests that it may possess similar therapeutic benefits. Furthermore, the methyl substitution on the thiazole ring could influence electronic properties and steric hindrance, affecting how the compound interacts with biological targets.

In terms of synthetic approaches, the preparation of 2-fluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the thiazole core through cyclization reactions involving appropriate precursors. Subsequent modifications include introducing the sulfonamide group and the fluoro substituent at strategic positions on the benzene ring.

The role of computational chemistry in designing and optimizing such complex molecules cannot be overstated. Advanced computational methods, including molecular modeling and quantum mechanics calculations, have been instrumental in predicting the biological activity and optimizing synthetic routes for 2-fluoro-N-{2-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yethylethyl}benzene - 1-sulfonamide. These tools allow researchers to simulate interactions between the compound and potential biological targets, providing valuable insights into structure-function relationships.

Current research trends indicate that there is growing interest in developing small molecule inhibitors targeting specific enzymes or receptors involved in diseases such as cancer and inflammation. 2-fluoro-N-{2 - - (4 - methoxyphenyl) - - 4 - methyl - - 1 , 3 - thiazol - 5 - ylethyl}benzene - - 1 - sulfonamide stands out as a promising candidate due to its unique structural features that may enable selective binding to disease-related targets.

The sulfonamide group is particularly relevant in this context, as it has been extensively studied for its ability to modulate enzyme activity. For instance, sulfonamides are known inhibitors of dihydropteroate synthase (DHPS), an enzyme involved in bacterial folate metabolism. While 869069 -92 - 1 may not directly target DHPS or similar enzymes without further modification or investigation, its structural framework could be adapted for such applications.

Another area of interest is the development of kinase inhibitors for cancer therapy. Many kinase inhibitors feature sulfonamide or related motifs due to their ability to bind tightly to ATP pockets within kinase active sites. The presence of both fluorine and thiazole moieties in 869069 -92 - 1 suggests potential interactions with kinase domains or other protein targets involved in cancer signaling pathways.

The methoxy group on one of phenolic rings also adds another layer complexity which could influence reactivity when interacting with biological systems . Methoxy groups are often involved hydrogen bonding interactions which can modulate binding affinity selectivity . This feature might be exploited designing more effective drug candidates based on this scaffold

In conclusion,869069 -92 - 1 represents an intriguing molecule with significant potential for further exploration . Its unique structural features , including fluorine substitution , sulfonamide moiety ,and incorporation into complex heterocyclic systems , make it an attractive candidate for drug discovery efforts . As research continues into understanding structure-function relationships at atomic level , compounds like these will continue play vital role advancing pharmaceutical science .